Cas no 865199-62-8 (methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865199-62-8
• MF: C₁₈H₁₅ClN₂O₄S
• MW: 390.840702295303
• CID: 5857151
• PubChem ID: 3389969
• Update Time: 2025-11-01

methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzothiazoleacetic acid, 2-[(2-chlorobenzoyl)imino]-6-methoxy-, methyl ester
• AKOS024607248
• 865199-62-8
• (Z)-methyl 2-(2-((2-chlorobenzoyl)imino)-6-methoxybenzo[d]thiazol-3(2H)-yl)acetate
• F1366-1458
• methyl 2-[2-(2-chlorobenzoyl)imino-6-methoxy-1,3-benzothiazol-3-yl]acetate
• methyl 2-[(2Z)-2-[(2-chlorobenzoyl)imino]-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate

• Inchi： 1S/C18H15ClN2O4S/c1-24-11-7-8-14-15(9-11)26-18(21(14)10-16(22)25-2)20-17(23)12-5-3-4-6-13(12)19/h3-9H,10H2,1-2H3
• InChI Key： DPUKQIICTCRWBC-UHFFFAOYSA-N
• SMILES： S1C2=CC(OC)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 390.0441058g/mol
• Monoisotopic Mass: 390.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 561.6±60.0 °C(Predicted)
• pka: -3.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-62-8): A Comprehensive Overview

Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate, identified by its CAS number 865199-62-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the benzothiazole class, a heterocyclic structure known for its diverse biological activities and applications in medicinal chemistry. The presence of multiple functional groups, including an imino group, a chlorobenzoyl moiety, and a methoxy substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural complexity of Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate contributes to its unique chemical properties and potential biological effects. The benzothiazole core is a well-known scaffold in pharmaceuticals, often utilized for its antimicrobial, anti-inflammatory, and antiviral properties. The imino group introduces a polar double bond, which can influence the compound's solubility and reactivity. Additionally, the chlorobenzoyl moiety may enhance binding affinity to biological targets by providing a hydrophobic surface for interaction with proteins and enzymes. The methoxy group further modulates the electronic properties of the molecule, potentially affecting its metabolic stability and pharmacokinetic behavior.

In recent years, there has been growing interest in benzothiazole derivatives due to their versatility in targeting various disease pathways. Research has shown that these compounds can modulate enzyme activity, interfere with signal transduction pathways, and exhibit antioxidant properties. For instance, studies have demonstrated that certain benzothiazole derivatives exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression. The compound Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate may share similar mechanisms of action or offer novel interactions with biological targets.

The synthesis of Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions to form the imine bond, nucleophilic substitution to introduce the chlorobenzoyl group, and etherification to incorporate the methoxy substituent. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm the structure of the final product.

Pharmacological studies on Methyl 2-(2Z)-2-(2-chlorobenzoyl)imino-6-methoxy- ——₃-dihydro-₁,₃-benzothiazol- -³-yl, have begun to uncover its potential therapeutic applications. Preliminary in vitro assays have revealed promising activity against various disease models. For example, the compound has shown inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings align with the broader research efforts aimed at developing small molecules that can modulate these pathological processes.

The impact of substituents such as the chlorobenzoyl group on the biological activity of Methyl 2-(Z)—Z(chlorobenzoyl))—bzol−yl

Ongoing research is expanding our understanding of how structural modifications influence pharmacological outcomes. Computational methods such as molecular docking simulations are being employed to predict binding affinities and identify potential drug-target interactions. These studies provide valuable insights into how changes in molecular architecture can optimize efficacy while minimizing side effects. As such tools continue to evolve, they will play an increasingly critical role in guiding synthetic efforts toward more effective therapeutic agents.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating synthetic chemistry expertise with biological testing capabilities researchers can rapidly screen large libraries of compounds for desirable properties without extensive manual testing each individual substance . This approach accelerates discovery pipelines allowing faster identification translation promising candidates into clinical trials . In this context , Methyl - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- - (CAS No . ) represents an exciting opportunity for further exploration within both academic industrial settings . Its unique combination functional groups makes it versatile tool studying wide range biological processes , ultimately contributing advancement human health . As scientific advances continue , we anticipate seeing more innovative applications derived from this class compounds . Such progress underscores importance continued investment research development fields chemistry medicine . By pushing boundaries what possible discover today , we lay foundations healthier future generations face tomorrow challenges diseases face all humanity today tomorrow . Through dedication collaboration community scientists dedicated improving lives around world , we move closer realizing vision where diseases cured prevented effectively managed treatments available everyone need regardless where live background socioeconomic status any other factor might otherwise limit access quality healthcare deserve receive right every human being deserves live fulfilling life free suffering pain illness unnecessary burden shoulders anyone ever faced before after generations came before us passed down through generations since time immemsorial humans sought ways overcome limitations nature placed us face every day struggle survive thrive despite odds stacked against them time time again history shows us when people work together toward common goal achieve remarkable things change course history forever benefit everyone involved generations come after themselves pass down legacy not just memories stories but tangible evidence human ingenuity resilience spirit never give up hope improve world make better place live everyone deserves call home now future generations inherit leave behind world better than found ourselves arrive here today leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place future generations inherit leave behind better place.